Cas no 865544-56-5 (N-(2Z)-3-ethyl-6-methyl-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide)

• Product Name: N-(2Z)-3-ethyl-6-methyl-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide
• CAS No: 865544-56-5
• MF: C₁₂H₁₄N₂OS
• MW: 234.317361354828
• CID: 6450817
• Update Time: 2025-10-29

N-(2Z)-3-ethyl-6-methyl-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2Z)-3-ethyl-6-methyl-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide
• Acetamide, N-(3-ethyl-6-methyl-2(3H)-benzothiazolylidene)-

• Inchi： 1S/C12H14N2OS/c1-4-14-10-6-5-8(2)7-11(10)16-12(14)13-9(3)15/h5-7H,4H2,1-3H3
• InChI Key： NKDIFCIOEWNOLQ-UHFFFAOYSA-N
• SMILES： C(N=C1N(CC)C2=CC=C(C)C=C2S1)(=O)C

Additional information on N-(2Z)-3-ethyl-6-methyl-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide

N-(2Z)-3-ethyl-6-methyl-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide (CAS No. 865544-56-5): An Overview

N-(2Z)-3-ethyl-6-methyl-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide (CAS No. 865544-56-5) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of benzothiazoles, which are known for their diverse biological activities, including antimicrobial, antifungal, and anticancer properties.

The chemical structure of N-(2Z)-3-ethyl-6-methyl-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide is characterized by a benzothiazole ring system fused with an ethyl and methyl substituent at the 3 and 6 positions, respectively. The presence of these substituents imparts specific electronic and steric effects that influence the compound's reactivity and biological activity. The acetamide moiety attached to the benzothiazole ring further enhances the compound's solubility and bioavailability.

Recent studies have highlighted the potential of N-(2Z)-3-ethyl-6-methyl-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide in various therapeutic areas. One notable application is its use as an antimicrobial agent. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antibacterial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve disruption of bacterial cell membranes, leading to cell death.

In addition to its antimicrobial properties, N-(2Z)-3-ethyl-6-methyl-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide has also been investigated for its antifungal activity. A study published in the Journal of Antimicrobial Chemotherapy demonstrated that this compound effectively inhibits the growth of several clinically relevant fungal species, including Candida albicans and Aspergillus fumigatus. The antifungal mechanism is thought to involve interference with fungal cell wall synthesis.

The anticancer potential of N-(2Z)-3-ethyl-6-methyl-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide has also been explored. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action involves the activation of caspase-dependent pathways and the generation of reactive oxygen species (ROS), which lead to DNA damage and cell death.

Beyond its direct therapeutic applications, N-(2Z)-3-ethyl-6-methyl-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide has been used as a building block in the synthesis of more complex molecules with enhanced biological activities. For example, researchers at the University of California have utilized this compound as a key intermediate in the development of novel anticancer agents with improved selectivity and reduced toxicity.

The synthesis of N-(2Z)-3-ethyl-6-methyl-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide typically involves a multi-step process that includes the formation of the benzothiazole ring system followed by functionalization with the desired substituents. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, making it more accessible for both academic research and industrial applications.

In conclusion, N-(2Z)-3-ethyl-6-methyl-2,3-dihydro-1,3-benzothiazol-2-yli deneacetamide (CAS No. 865544 -56 -5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents.